Cas no 877822-40-7 (Eupalinolide A)

• Product Name: Eupalinolide A
• CAS No: 877822-40-7
• MF: C₂₄H₃₀O₉
• MW: 462.489608287811
• CID: 822697
• Update Time: 2025-06-14

Eupalinolide A Chemical and Physical Properties

Names and Identifiers

• Eupalinolide B
• (1Z,3BETA,4Z,6ALPHA,7BETA,8BETA)-3,14-BIS(ACETYLOXY)-8-[(4-HYDROXYTIGLOYL)OXY]GERMACRA-1(10),4,11(13)-TRIENO-12,6-LACTONE
• Eupalinolide A
• Eupalinolide G
• Eupalinolide-B
• [9-Acetyloxy-6-(acetyloxymethyl)-10-methyl-3-methylidene-2-oxo-3a,4,5,8,9,11a-hexahydrocyclodeca[b]f
• C24H30O9
• Eupalinolide-A
• N2752
• Y0078

• Inchi： 1S/C24H30O9/c1-13(8-9-25)23(28)32-21-11-18(12-30-16(4)26)6-7-19(31-17(5)27)14(2)10-20-22(21)15(3)24(29)33-20/h6,8,10,19-22,25H,3,7,9,11-12H2,1-2,4-5H3
• InChI Key： HPWMABTYJYZFLK-UHFFFAOYSA-N
• SMILES： O1C(C(=C)C2C1C=C(C)C(CC=C(COC(C)=O)CC2OC(C(=CCO)C)=O)OC(C)=O)=O

Computed Properties

• Exact Mass: 462.18900
• Monoisotopic Mass: 462.18898253 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 909
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 462.5
• XLogP3: 1.2
• Topological Polar Surface Area: 125

Experimental Properties

• Color/Form: Oil
• Density: 1.24±0.1 g/cm3 (20 ºC 760 Torr)
• PSA: 125.43000
• LogP: 2.09590

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpene lactones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Sesquiterpene lactones
• Sesquiterpenoids

Additional information on Eupalinolide A

Exploring Eupalinolide A (CAS No. 877822-40-7): A Promising Natural Compound with Multifaceted Bioactivities

In recent years, the scientific community has shown growing interest in natural compounds with potential therapeutic applications. Among these, Eupalinolide A (CAS No. 877822-40-7) has emerged as a noteworthy candidate due to its unique structural features and diverse biological activities. This sesquiterpene lactone, derived from the Eupatorium genus of plants, has attracted attention for its potential roles in anti-inflammatory, anti-cancer, and immunomodulatory applications. Researchers are particularly intrigued by its mechanism of action, which appears to involve modulation of key cellular signaling pathways.

The structural complexity of Eupalinolide A contributes to its biological potency. Characterized by a germacranolide skeleton with specific functional groups, this compound demonstrates remarkable selectivity in its interactions with biological targets. Current studies focus on its ability to influence NF-κB signaling, a pathway frequently dysregulated in chronic inflammatory conditions and certain malignancies. This property makes 877822-40-7 a subject of intense investigation in the context of precision medicine approaches for complex diseases.

From a pharmacological perspective, Eupalinolide A exhibits promising bioavailability characteristics compared to many other natural products. Its moderate lipophilicity allows for reasonable membrane permeability, while its molecular weight falls within the range typically associated with drug-like properties. These features have spurred interest in developing structure-activity relationship (SAR) studies to optimize its therapeutic potential. Researchers are particularly interested in creating analogs with enhanced target specificity and reduced off-target effects.

The growing body of research on Eupalinolide A intersects with several contemporary health trends. In the era of personalized medicine, its potential to modulate specific inflammatory mediators aligns with the search for targeted therapies with fewer systemic side effects. Additionally, the compound's natural origin resonates with increasing consumer demand for plant-derived therapeutics and green chemistry approaches in drug development. These aspects make 877822-40-7 particularly relevant to current discussions about sustainable healthcare solutions.

Quality control and standardization remain critical considerations for Eupalinolide A research. Advanced analytical techniques such as HPLC-MS and NMR spectroscopy are essential for ensuring compound purity and batch-to-batch consistency. These methodologies also facilitate the identification of potential degradation products and the establishment of proper storage conditions for long-term stability. Such rigorous characterization is particularly important as the compound moves toward more advanced preclinical studies.

Looking forward, the investigation of Eupalinolide A presents exciting opportunities for multidisciplinary collaboration. Chemists, biologists, and pharmacologists are working together to unravel its full therapeutic potential while addressing challenges related to scale-up production and formulation development. The compound's unique properties continue to generate novel research questions about natural product drug discovery and the potential for synergistic combinations with existing therapies. As the scientific understanding of 877822-40-7 deepens, it may offer valuable insights into nature's chemical diversity and its applications in modern medicine.